1-Demethylcolchicine
1-Demethylcolchicine
Brand Name:
Vulcanchem
CAS No.:
3464-68-4
VCID:
VC0107957
InChI:
InChI=1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-18(27-3)21(28-4)20(25)19(12)13-6-8-17(26-2)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1
SMILES:
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)O)OC)OC
Molecular Formula:
C21H23NO6
Molecular Weight:
385.4 g/mol
1-Demethylcolchicine
CAS No.: 3464-68-4
Reference Standards
VCID: VC0107957
Molecular Formula: C21H23NO6
Molecular Weight: 385.4 g/mol
| CAS No. | 3464-68-4 |
|---|---|
| Product Name | 1-Demethylcolchicine |
| Molecular Formula | C21H23NO6 |
| Molecular Weight | 385.4 g/mol |
| IUPAC Name | N-[(7S)-1-hydroxy-2,3,10-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide |
| Standard InChI | InChI=1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-18(27-3)21(28-4)20(25)19(12)13-6-8-17(26-2)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1 |
| Standard InChIKey | IGLDJTYPTSDFND-HNNXBMFYSA-N |
| Isomeric SMILES | CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)O)OC)OC |
| SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)O)OC)OC |
| Canonical SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)O)OC)OC |
| Synonyms | 1-Demethylcolchicine; Benzo[a]heptalene, acetamide deriv.; (-)-1-Demethylcolchicine; 1-Demethylcolchicine; Demethyl-colchicine |
| PubChem Compound | 18702 |
| Last Modified | Nov 11 2021 |
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